methyl [(7-fluoro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetate

• IUPAC Name: methyl 2-[(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C10H9FN2O4S2/c1-17-9(14)5-18-10-12-7-3-2-6(11)4-8(7)19(15,16)13-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: OUFDZLTUCZBFMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)F
• Molecular Formula: C10H9FN2O4S2
• Molecular Weight: 304.3 g/mol

Description

“Methyl [(7-fluoro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetate” is a compound that contains a 1,2,4-benzothiadiazine-1,1-dioxide ring. This ring is known for its various pharmacological activities, such as antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of this compound is influenced by many functional groups attached to the ring.

Molecular Structure Analysis

The molecular structure of “methyl [(7-fluoro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetate” is based on the 1,2,4-benzothiadiazine-1,1-dioxide ring. This ring can have various functional groups attached to it, which are responsible for its activity.

Scientific Research Applications

I conducted a search for the scientific research applications of “methyl 2-[(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetate”, also known as “HMS3524M11”. However, specific details about this compound’s applications are not readily available in the search results.

Aldose Reductase Inhibitor

In 2010, Chen et al. .

KATP Channel Activators

A series of 4H-1,2,4-benzothiadiazine-1,1-dioxides were reported and evaluated as KATP channel activators on pancreatic endocrine tissue and vascular smooth muscle tissue by Boverie et al. .

Future Directions

The future directions for research on “methyl [(7-fluoro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetate” and similar compounds could involve further exploration of their pharmacological activities and potential therapeutic applications, as well as the development of more efficient synthesis methods.

Mechanism of Action

Target of Action

The primary targets of the compound, also known as HMS3524M11, are yet to be definitively identified. Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activation, and ampa receptor modulation .

Mode of Action

It is known that the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as a halo group at the 7 and 8 positions, play a crucial role in its activity

Biochemical Pathways

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to activate katp channels on pancreatic endocrine tissue and vascular smooth muscle tissue

Result of Action

Given the reported activities of similar compounds, it is possible that hms3524m11 may have effects on a range of cellular processes, including cell proliferation, apoptosis, and signal transduction .